Cas no 1150114-71-8 (6-Butoxy-5-chloropyridine-3-boronic Acid)

• Product Name: 6-Butoxy-5-chloropyridine-3-boronic Acid
• CAS No: 1150114-71-8
• MF: C₉H₁₃BClNO₃
• MW: 229.468421697617
• MDL: MFCD12025985
• CID: 841600
• Update Time: 2025-06-14

6-Butoxy-5-chloropyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Butoxy-5-chloropyridin-3-yl)boronic acid
• 6-Butoxy-5-chloropyridine-3-boronic acid
• 6-Butoxy-5-chloropyridine-3-boronic Acid

• MDL： MFCD12025985
• Inchi： 1S/C9H13BClNO3/c1-2-3-4-15-9-8(11)5-7(6-12-9)10(13)14/h5-6,13-14H,2-4H2,1H3
• InChI Key： SNLDPMRPXWIYLD-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CN=C1OCCCC

Computed Properties

• Exact Mass: 229.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 62.58000
• LogP: 0.59370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Butoxy-5-chloropyridine-3-boronic Acid

Recent Advances in the Application of 6-Butoxy-5-chloropyridine-3-boronic Acid (CAS: 1150114-71-8) in Chemical Biology and Pharmaceutical Research

6-Butoxy-5-chloropyridine-3-boronic acid (CAS: 1150114-71-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-boronic acid structure, serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The presence of the boronic acid moiety enables its participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

Recent studies have highlighted the role of 6-Butoxy-5-chloropyridine-3-boronic acid in the design of novel therapeutic agents targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors, showing promising preclinical efficacy in B-cell malignancies. The compound's ability to form stable complexes with key amino acid residues in the kinase active site has been a focal point of structural-activity relationship (SAR) studies.

In addition to its applications in kinase inhibitor development, 6-Butoxy-5-chloropyridine-3-boronic acid has been explored as a key intermediate in the synthesis of PROTACs. A groundbreaking 2024 study in Nature Chemical Biology reported its incorporation into bifunctional molecules designed to degrade oncogenic proteins, such as EGFR mutants. The boronic acid group's reversible binding to proteasomal components enhances the efficiency of target protein degradation, offering a new avenue for drug discovery in resistant cancers.

The synthetic accessibility of 6-Butoxy-5-chloropyridine-3-boronic acid has also been a subject of optimization. Recent advancements in catalytic borylation reactions, as described in ACS Catalysis (2024), have improved the yield and purity of this compound, facilitating its broader adoption in high-throughput screening campaigns. Furthermore, its stability under physiological conditions has been confirmed through pharmacokinetic studies, supporting its potential as a viable scaffold for in vivo applications.

Despite these advancements, challenges remain in the precise modulation of its reactivity and selectivity. Ongoing research aims to address these limitations through the development of novel protecting group strategies and the exploration of alternative synthetic routes. Collaborative efforts between academia and industry are expected to further elucidate the full therapeutic potential of 6-Butoxy-5-chloropyridine-3-boronic acid in the coming years.

In conclusion, 6-Butoxy-5-chloropyridine-3-boronic acid (CAS: 1150114-71-8) represents a pivotal tool in modern drug discovery, bridging the gap between synthetic chemistry and biological applications. Its integration into innovative therapeutic platforms underscores the dynamic interplay between chemical structure and biological function, paving the way for next-generation pharmaceuticals.